Cas no 1936072-08-0 (8-oxa-2λ?-thia-5-azaspiro[3.5]nonane 2,2-dioxide)

• Product name: 8-oxa-2λ?-thia-5-azaspiro[3.5]nonane 2,2-dioxide
• CAS No: 1936072-08-0
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• CID: 5267113

8-oxa-2λ?-thia-5-azaspiro[3.5]nonane 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-2-thia-5-azaspiro[3.5]nonane, 2,2-dioxide
• 8-oxa-2λ?-thia-5-azaspiro[3.5]nonane 2,2-dioxide

• Inchi： 1S/C6H11NO3S/c8-11(9)4-6(5-11)3-10-2-1-7-6/h7H,1-5H2
• InChI Key： MPSPSUOTRXAZFG-UHFFFAOYSA-N
• SMILES： C1C2(COCCN2)CS1(=O)=O

Additional information on 8-oxa-2λ?-thia-5-azaspiro[3.5]nonane 2,2-dioxide

Introduction to 8-oxa-2λ?-thia-5-azaspiro[3.5]nonane 2,2-dioxide (CAS No. 1936072-08-0)

8-oxa-2λ?-thia-5-azaspiro[3.5]nonane 2,2-dioxide is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its distinctive spirocyclic framework and potential biological activities. The compound, identified by the CAS number 1936072-08-0, belongs to a class of spiro compounds that feature a spiro carbon linking two or more rings. In this case, the molecule consists of a spiro linkage between an oxathiane ring and a triazole ring, embedded within a nonane backbone. This intricate architecture imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and material science.

The nomenclature of this compound follows the IUPAC rules for heterocyclic systems, where the spiro linkage is denoted by the prefix "spiro," followed by the sizes of the rings involved in the spiro connection. The term "8-oxa-2λ?-thia-5-azaspiro[3.5]nonane 2,2-dioxide" precisely describes the molecular structure, highlighting the presence of an oxygen atom in the oxathiane ring (indicated by "oxa"), a sulfur atom (indicated by "thia"), and an azole ring (indicated by "aza"). The "spiro[3.5]nonane" part specifies that the spiro carbon connects a three-membered oxathiane ring and a five-membered triazole ring, while "2,2-dioxide" suggests the presence of two oxygen atoms at specific positions on the molecule.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the structural and functional properties of 8-oxa-2λ?-thia-5-azaspiro[3.5]nonane 2,2-dioxide. These studies have revealed that the compound exhibits interesting electronic characteristics due to its conjugated system and the presence of multiple heteroatoms. The spirocyclic core is particularly noteworthy for its potential to act as a scaffold for designing molecules with enhanced binding affinity and selectivity towards biological targets.

In terms of biological activity, preliminary studies suggest that this compound may possess properties relevant to various therapeutic areas. The combination of oxygen, sulfur, and nitrogen heteroatoms in its structure could contribute to its ability to interact with biological macromolecules such as enzymes and receptors. For instance, the triazole ring is known to be a common pharmacophore in medicinal chemistry, often found in antifungal and antiviral agents due to its ability to form hydrogen bonds and stack effectively within binding pockets.

The spirocyclic framework itself is a key feature that distinguishes this compound from other heterocycles. Spiro compounds are known for their rigidity and conformational stability, which can be advantageous in drug design as they help maintain optimal binding interactions with targets. Additionally, the presence of multiple chiral centers in 8-oxa-2λ?-thia-5-azaspiro[3.5]nonane 2,2-dioxide makes it an attractive candidate for developing enantiomerically pure drugs with improved efficacy and reduced side effects.

One of the most exciting aspects of this compound is its potential application in neurological disorders. The structural motif shared by 8-oxa-2λ?-thia-5-azaspiro[3.5]nonane 2,2-dioxide bears similarities to certain natural products known to interact with neurotransmitter receptors. For example, some spirocyclic compounds have been investigated for their role as modulators of serotonin receptors, which are implicated in conditions such as depression and anxiety. While further research is needed to fully elucidate its mechanisms of action, early findings are promising.

Another area where this compound shows promise is in antimicrobial applications. The unique combination of heteroatoms in its structure could enable it to disrupt essential bacterial processes or inhibit viral replication. Comparative studies with related spirocyclic compounds have suggested that modifications at specific positions can significantly alter biological activity. This flexibility makes 8-oxa-2λ?-thia-5-azaspiro[3.5]nonane 2,2-dioxide an excellent starting point for generating novel antimicrobial agents capable of overcoming existing resistance mechanisms.

The synthesis of 8-oxa-2λ?-thia-5-azaspiro[3.5]nonane 2,2-dioxide presents both challenges and opportunities for synthetic chemists. The construction of the spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and organometallic chemistry have been employed to achieve this goal successfully. Moreover, recent innovations in green chemistry have allowed researchers to develop more sustainable synthetic routes for complex heterocycles like this one.

In conclusion,8-oxa-2λ?-thia-5-azaspiro[3.5]nonane 2,2-dioxide (CAS No. 1936072-08) represents a fascinating example of how structural complexity can lead to novel biological activities. Its unique spirocyclic framework combined with multiple heteroatoms makes it a valuable scaffold for drug discovery efforts across multiple therapeutic areas including neurological disorders,antimicrobial agents, and beyond.